2-(N-methyl4-chlorobenzenesulfonamido)-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[(4-chlorophenyl)sulfonyl-methylamino]-N-[(2,4-dichlorophenyl)methyl]acetamide
• InChI: InChI=1S/C16H15Cl3N2O3S/c1-21(25(23,24)14-6-4-12(17)5-7-14)10-16(22)20-9-11-2-3-13(18)8-15(11)19/h2-8H,9-10H2,1H3,(H,20,22)
• InChI Key: ZCFUIWAPTFLVTF-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NCC1=C(C=C(C=C1)Cl)Cl)S(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C16H15Cl3N2O3S
• Molecular Weight: 421.7 g/mol

Description

2-(N-methyl4-chlorobenzenesulfonamido)-N-[2-(trifluoromethyl)phenyl]acetamide, also known as Meclofenamic acid, is a non-steroidal anti-inflammatory drug (NSAID) that has been widely used in the treatment of various inflammatory conditions. It was first synthesized in 1963 and has since been used for its analgesic, antipyretic, and anti-inflammatory properties.

Mechanism of Action

2-(N-methyl4-chlorobenzenesulfonamido)-N-[2-(trifluoromethyl)phenyl]acetamide acid works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid compounds that are involved in the inflammatory response and are responsible for pain, fever, and swelling. By inhibiting the production of prostaglandins, this compound acid reduces inflammation, pain, and fever.
Biochemical and Physiological Effects:
This compound acid has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the production of prostaglandins, reduce inflammation, and relieve pain and fever. It has also been shown to have an effect on platelet aggregation and to have an inhibitory effect on the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

2-(N-methyl4-chlorobenzenesulfonamido)-N-[2-(trifluoromethyl)phenyl]acetamide acid has a number of advantages for use in lab experiments. It is relatively inexpensive and readily available. It has also been extensively studied and its mechanism of action is well understood. However, there are also some limitations to its use. It has been found to have a number of side effects, including gastrointestinal irritation, and it can also interact with other drugs.

Future Directions

There are a number of future directions for research on 2-(N-methyl4-chlorobenzenesulfonamido)-N-[2-(trifluoromethyl)phenyl]acetamide acid. One area of interest is in the development of new formulations that can improve its efficacy and reduce its side effects. Another area of interest is in the development of new drugs that target the COX enzymes in a more specific way, which may lead to fewer side effects. Additionally, there is interest in studying the potential anti-cancer properties of this compound acid and its derivatives.

Synthesis Methods

2-(N-methyl4-chlorobenzenesulfonamido)-N-[2-(trifluoromethyl)phenyl]acetamide acid can be synthesized by reacting 2-(trifluoromethyl)aniline with N-methyl-p-toluenesulfonamide in the presence of a base such as potassium carbonate. The resulting product is then treated with acetic anhydride and purified by recrystallization. The yield of this reaction is typically around 70%.

Scientific Research Applications

2-(N-methyl4-chlorobenzenesulfonamido)-N-[2-(trifluoromethyl)phenyl]acetamide acid has been extensively studied for its anti-inflammatory properties and has been found to inhibit the production of prostaglandins, which are known to play a key role in the inflammatory response. It has been used in the treatment of various inflammatory conditions such as arthritis, dysmenorrhea, and migraine headaches.